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Compound of Interest

Compound Name: Diphenylcarbazone

Cat. No.: B146866

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diphenylcarbazone, a versatile chemical
compound widely utilized in analytical chemistry. It details its molecular structure, chemical
formula, physicochemical properties, and core applications, with a focus on its role as a
sensitive reagent for the determination of various metal ions.

Molecular Structure and Chemical Formula

Diphenylcarbazone, systematically named 1-anilino-3-phenyliminourea, is an organic
compound belonging to the carbazone group.[1] It is characterized by two phenyl groups
attached to a carbazone moiety.[2] The presence of the hydrazone functional group is central to
its reactivity, particularly its ability to form stable, colored complexes with metal ions.[2]

The molecular formula for diphenylcarbazone is C13H12N40.[1][2][3][4][5]
Structural Formula:

Caption: Reaction pathway for the detection of Cr(VI) using diphenylcarbazide.
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Caption: Experimental workflow for spectrophotometric metal ion determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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